3-[(3-Fluoro-4-methylanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid

• Molecular Formula: C15H16FNO4
• Molecular Weight: 293.29 g/mol
• IUPAC Name: (1R,2R,3S,4S)-2-[(3-fluoro-4-methylphenyl)carbamoyl]-7-oxabicyclo[2.2.1]heptane-3-carboxylic acid
• InChI: InChI=1S/C15H16FNO4/c1-7-2-3-8(6-9(7)16)17-14(18)12-10-4-5-11(21-10)13(12)15(19)20/h2-3,6,10-13H,4-5H2,1H3,(H,17,18)(H,19,20)/t10-,11+,12+,13-/m1/s1
• InChI Key: TZFORGPZIAVOKJ-MROQNXINSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)NC(=O)[C@H]2[C@H]3CC[C@@H]([C@H]2C(=O)O)O3)F
• SMILES: CC1=C(C=C(C=C1)NC(=O)C2C3CCC(C2C(=O)O)O3)F

Description

3-[(3-Fluoro-4-methylanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid is a synthetic compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. It is a bicyclic compound that contains a unique structural feature of a seven-membered ring with an oxygen atom and a carbonyl group.

Scientific Research Applications

3-[(3-Fluoro-4-methylanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid has been extensively studied for its potential applications as a therapeutic agent in the treatment of various diseases. It has been shown to exhibit potent inhibitory activity against certain enzymes such as dipeptidyl peptidase-4 (DPP-4) and cathepsin K, which are involved in the pathogenesis of diabetes and osteoporosis, respectively. Additionally, it has been reported to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis.

Mechanism of Action

The mechanism of action of 3-[(3-Fluoro-4-methylanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid involves the inhibition of specific enzymes through the formation of a covalent bond with the active site of the enzyme. For instance, it forms a covalent bond with the catalytic serine residue of DPP-4, which prevents the cleavage of incretin hormones and thereby enhances insulin secretion. Similarly, it inhibits cathepsin K by forming a covalent bond with the active site cysteine residue, which prevents the degradation of collagen in bones.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(3-Fluoro-4-methylanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid are dependent on the specific enzyme it inhibits. For instance, inhibition of DPP-4 results in increased insulin secretion and improved glucose homeostasis, while inhibition of cathepsin K results in decreased bone resorption and improved bone density. Additionally, it has been reported to exhibit anti-inflammatory and analgesic effects, which may be attributed to its inhibition of certain enzymes involved in inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-[(3-Fluoro-4-methylanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid is its potency and specificity towards certain enzymes. This makes it a valuable tool for studying the biological functions of these enzymes and their role in disease pathogenesis. However, one of the limitations of this compound is its synthetic complexity, which may make it difficult to obtain in large quantities for in vivo studies.

Future Directions

There are several potential future directions for the research and development of 3-[(3-Fluoro-4-methylanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid. One possible direction is the optimization of its synthetic route to improve the yield and scalability of the process. Another direction is the evaluation of its efficacy and safety in preclinical and clinical studies for the treatment of various diseases. Additionally, further studies are needed to elucidate its mechanism of action and explore its potential applications in other areas of medicinal chemistry.

Synthesis Methods

The synthesis of 3-[(3-Fluoro-4-methylanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid involves a multistep process that requires the use of various reagents and catalysts. The initial step involves the protection of the amine group of 3-Fluoro-4-methylaniline using a suitable protecting group such as Boc (tert-butyloxycarbonyl) or Fmoc (fluorenylmethyloxycarbonyl). This is followed by the reaction of the protected amine with 2,3-epoxy-1-propanol in the presence of a Lewis acid catalyst to form the bicyclic compound. The final step involves the deprotection of the amine group to yield the desired product.